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Compound of Interest

Compound Name: Px-12

Cat. No.: B1679881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility, preparation, and

experimental use of Px-12, a potent inhibitor of Thioredoxin-1 (Trx-1). The information is

intended to guide researchers in designing and executing experiments to evaluate the

therapeutic potential of Px-12 in various preclinical models.

Compound Information
Property Value Reference

Chemical Name
2-[(1-Methylpropyl)dithio]-1H-

imidazole

Molecular Formula C₇H₁₂N₂S₂

Molecular Weight 188.31 g/mol

CAS Number 141400-58-0

Appearance Solid powder [1]

Purity ≥98% [2]

Solubility and Storage
Proper handling and storage of Px-12 are crucial for maintaining its stability and activity.
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Solvent Solubility Reference

DMSO Up to 100 mM [2]

DMF 16 mg/mL [3]

Ethanol 20 mg/mL [3]

Water Insoluble [1]

Storage Conditions:

Short-term (days to weeks): Store at 0-4°C.[1]

Long-term (months to years): Store at -20°C or -80°C.[1][4] Stock solutions can be stored at

-20°C for up to 1 year or -80°C for up to 2 years.[4] It is recommended to store under

desiccating conditions.[2]

Mechanism of Action and Signaling Pathway
Px-12 is an irreversible inhibitor of Thioredoxin-1 (Trx-1), a key protein in cellular redox

signaling.[3] Px-12 specifically targets Cysteine 73 on Trx-1, leading to its inactivation.[5] This

inhibition disrupts the redox balance in cancer cells and modulates downstream signaling

pathways involved in tumor growth, proliferation, and survival.

The inhibition of Trx-1 by Px-12 leads to the attenuation of Hypoxia-Inducible Factor-1α (HIF-

1α), Vascular Endothelial Growth Factor (VEGF), and inducible Nitric Oxide Synthase (iNOS)

expression.[2] Px-12 has also been shown to induce apoptosis through the MAPK-Caspase 3

pathway.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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